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Compound of Interest

Compound Name: SR94

Cat. No.: B4054192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper dosing and

administration of SR9009 for in vivo mouse studies. The protocols and data presented are

collated from peer-reviewed scientific literature to assist in the design of rigorous and

reproducible experiments.

Introduction to SR9009
SR9009 is a synthetic REV-ERB agonist that has garnered significant interest for its potential

therapeutic applications in metabolic diseases, cardiovascular conditions, and neurological

disorders. It acts as a potent modulator of the core circadian clock machinery by binding to the

nuclear receptors REV-ERBα and REV-ERBβ, which are key regulators of gene expression

involved in metabolism and inflammation. However, it is crucial to note that recent studies have

also identified REV-ERB-independent effects of SR9009, suggesting a more complex

mechanism of action.[1][2][3][4][5]

General Dosing and Administration Guidelines
The majority of in vivo mouse studies utilize intraperitoneal (i.p.) injection for the administration

of SR9009 due to its poor oral bioavailability. The dosage and frequency of administration are

highly dependent on the specific research question and the mouse model being used.
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A common vehicle for dissolving SR9009 for i.p. injection is a mixture of DMSO, Cremophor EL

(or Tween-80), and PBS or saline. A frequently cited formulation is:

5% DMSO / 10% Cremophor EL / 85% PBS[6]

15% Cremophor EL in saline

DMSO, PEG300, Tween-80, and Saline[7]

It is recommended to prepare the working solution fresh on the day of use.[7]

Dosing Protocols for Specific Research Areas
The following tables summarize common dosing regimens for SR9009 in various mouse

models.
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Mouse
Model

Strain Dosage

Administr
ation
Route &
Frequenc
y

Duration
Key
Findings

Referenc
e

Transverse

Aortic

Constrictio

n (TAC)

C57BL/6J
100

mg/kg/day

i.p., once

daily
6 weeks

Ameliorate

s pressure

overload-

induced

heart

remodeling

.[6]

[6]

Myocardial

Infarction

(MI)

C57BL/6J
100

mg/kg/day

i.p., once

daily
1 week

Improved

survival

and

cardiac

function

post-MI.[8]

[8]

Myocardial

Ischemia-

Reperfusio

n

C57BL/6J
Not

Specified

Not

Specified
1 day

Prevents

heart

failure by

targeting

the cardiac

inflammaso

me.[9]

[9]

Pressure

Overload-

Induced

Heart

Failure

Not

Specified

10

mg/kg/day

Not

Specified
4-6 weeks

Maintained

normal

cardiac

function.

[10]
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Mouse
Model

Strain Dosage

Administr
ation
Route &
Frequenc
y

Duration
Key
Findings

Referenc
e

Diet-

Induced

Obesity

(DIO)

C57BL/6J 100 mg/kg
i.p., twice

daily
12 days

Suppresse

d weight

gain.[11]

[11]

Constant

Light-

Induced

Metabolic

Disruption

C57BL/6J
10

mg/kg/day

i.p., once

daily
8 weeks

Mitigated

weight gain

and insulin

resistance.

[12]

[12]

Nonalcohol

ic

Steatohep

atitis

(NASH)

C57BL/6J
Not

Specified

i.p., once

daily (at

ZT0 or

ZT12)

6 weeks

Alleviated

hepatic

steatosis,

insulin

resistance,

and

inflammatio

n.[13]

[13]

ob/ob

NASH

Diet-Fed

ob/ob 100 mg/kg
i.p., twice

daily
30 days

Reduced

hepatic

fibrosis and

inflammatio

n.[14]

[14]
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Mouse
Model

Strain Dosage

Administr
ation
Route &
Frequenc
y

Duration
Key
Findings

Referenc
e

Middle

Cerebral

Artery

Occlusion

(MCAO)

C57BL/6J 50 mg/kg
i.p., once

daily

3 days

prior to

MCAO

Protected

against

cerebral

ischemic

injury.[15]

[15]

Detailed Experimental Protocols
Protocol 1: Transverse Aortic Constriction (TAC) Model
for Cardiac Hypertrophy

Animal Model: Male C57BL/6J mice, 8-10 weeks old.

Surgical Procedure:

Anesthetize the mouse with isoflurane.

Perform a thoracotomy to expose the aortic arch.

Ligate the transverse aorta between the innominate and left common carotid arteries with

a 7-0 silk suture against a 27-gauge needle.

Remove the needle to create a constriction of a defined diameter.

Close the chest and allow the mouse to recover.

SR9009 Administration:

Prepare SR9009 solution in 5% DMSO/10% Cremophor EL/85% PBS at a concentration

of 10 mg/mL.[6]
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Starting one day post-TAC surgery, administer SR9009 at 100 mg/kg via intraperitoneal

injection once daily for 6 weeks.[6]

Administer an equivalent volume of the vehicle to the control group.

Endpoint Analysis:

Monitor cardiac function weekly using echocardiography.

At the end of the study, sacrifice the mice and harvest the hearts for histological analysis

(e.g., H&E, Masson's trichrome staining) and molecular analysis (e.g., qPCR, Western

blot) of hypertrophy and fibrosis markers.

Protocol 2: Diet-Induced Obesity (DIO) Model
Animal Model: Male C57BL/6J mice, 6 weeks old.

Dietary Intervention:

Feed mice a high-fat diet (HFD; e.g., 60% kcal from fat) for 10-12 weeks to induce obesity.

A control group should be fed a standard chow diet.

SR9009 Administration:

Prepare SR9009 solution in an appropriate vehicle.

Administer SR9009 at 100 mg/kg via intraperitoneal injection twice daily for 12 days.[11]

Administer an equivalent volume of the vehicle to the control HFD group.

Endpoint Analysis:

Monitor body weight and food intake daily.

At the end of the treatment period, perform glucose and insulin tolerance tests.

Collect blood for analysis of plasma lipids, glucose, and insulin.
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Harvest tissues (liver, adipose tissue, skeletal muscle) for histological and molecular

analyses.

Protocol 3: Middle Cerebral Artery Occlusion (MCAO)
Model for Ischemic Stroke

Animal Model: Male C57BL/6J mice, 8-10 weeks old.

Surgical Procedure (Intraluminal Suture Method):

Anesthetize the mouse and make a midline neck incision.

Expose the common carotid artery (CCA), external carotid artery (ECA), and internal

carotid artery (ICA).

Ligate the distal ECA.

Insert a silicon-coated 6-0 nylon monofilament through the ECA stump and advance it into

the ICA to occlude the origin of the middle cerebral artery (MCA).[16][17][18]

After 60-90 minutes of occlusion, withdraw the filament to allow for reperfusion (for

transient MCAO).

SR9009 Administration:

Prepare SR9009 solution in an appropriate vehicle.

Administer SR9009 at 50 mg/kg via intraperitoneal injection once daily for 3 consecutive

days prior to MCAO surgery.[15]

Administer an equivalent volume of the vehicle to the control group.

Endpoint Analysis:

Assess neurological deficits at 24 hours post-MCAO using a standardized scoring system.

Measure infarct volume at 24 or 48 hours post-MCAO using TTC staining of brain slices.
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Perform histological and molecular analyses on the ischemic brain tissue to evaluate

inflammation, apoptosis, and other relevant markers.

Signaling Pathways and Experimental Workflows
SR9009 Mechanism of Action
SR9009 primarily acts as an agonist for the nuclear receptors REV-ERBα and REV-ERBβ. By

binding to these receptors, SR9009 enhances their repressive activity on target gene

transcription. A key target of REV-ERB is the Bmal1 gene, a critical activator component of the

core circadian clock. By repressing Bmal1, SR9009 can modulate the expression of numerous

clock-controlled genes involved in metabolism and inflammation. However, recent evidence has

demonstrated that SR9009 can also exert effects independently of REV-ERB, impacting

pathways such as autophagy and the Nrf2 antioxidant response.[1][15][19][20]
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Caption: SR9009 Signaling Pathways.

Experimental Workflow for In Vivo Mouse Studies
The following diagram outlines a general workflow for conducting in vivo mouse studies with

SR9009.
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Caption: General Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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